Cas no 4769-73-7 (1-Chloro-3-phenoxy-propan-2-ol)
1-Chloro-3-phenoxy-propan-2-ol is a chlorinated aromatic alcohol with the molecular formula C9H11ClO2. This compound features a reactive chloro group and a hydroxyl group on adjacent carbon atoms, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and phenoxy groups enhances its utility in nucleophilic substitution and etherification reactions. The compound is typically a clear to pale-yellow liquid with moderate solubility in organic solvents. Care should be taken in handling due to its potential reactivity and sensitivity to moisture.
4769-73-7 structure
Product Name:1-Chloro-3-phenoxy-propan-2-ol
CAS No:4769-73-7
MF:C9H11ClO2
MW:186.635442018509
MDL:MFCD00018933
CID:1066483
PubChem ID:94300
Update Time:2025-05-27
1-Chloro-3-phenoxy-propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-3-phenoxypropan-2-ol
- (RS)-1-chloro-3-phenyloxy-2-propanol
- 1-Chloro-2-hydroxy-3-phenoxypropane
- 1-Chloro-3-phenoxy-2-propanol
- 1-chloro-3-phenoxyisopropanol
- 1-chloro-3-phenyloxy-2-propanol
- 2-hydroxy-1-phenoxy-3-chloropropane
- 2-Propanol, 1-chloro-3-phenoxy-
- AC1L3RXN
- AC1Q3TW1
- AGN-PC-00FATO
- NSC43029
- SBB061224
- HCTDRZMGZRHFJV-UHFFFAOYSA-N
- 3-phenoxy-1-chloro-2-propanol
- STL286696
- BBL023422
- AX8281436
- AB0283764
- T7877
- ST51047269
- 2-Propanol, 1-chloro-3-phenoxy- (8CI)(9CI)
- NSC-43029
- AKOS006283797
- NS00046634
- 4769-73-7
- SCHEMBL1496587
- MFCD00018933
- AI3-13144
- N13287
- DB-354395
- EINECS 225-310-5
- AS-59680
- DTXSID401307702
- NSC 43029
- CS-0452755
- SB84406
- 2-Propanol, 1-chloro-3-phenoxy-(8CI)
- 2-Propanol, 1-chloro-3-phenoxy-(8CI)(9CI)
- 1-Chloro-3-phenoxy-propan-2-ol
-
- MDL： MFCD00018933
- Inchi： 1S/C9H11ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2
- InChI Key： HCTDRZMGZRHFJV-UHFFFAOYSA-N
- SMILES： ClCC(COC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 186.04483
- Monoisotopic Mass: 186.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 1.198
- Boiling Point: 309.8°C at 760 mmHg
- Flash Point: 141.2°C
- Refractive Index: 1.535
- PSA: 29.46
- LogP: 1.66510
1-Chloro-3-phenoxy-propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145955-1g |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 95% | 1g |
$684.80 | 2023-09-01 | |
| TRC | B428088-10mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B428088-50mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 50mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B428088-100mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 100mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B428088-500mg |
1-Chloro-3-phenoxy-propan-2-ol |
4769-73-7 | 500mg |
$ 488.00 | 2023-04-18 | ||
| abcr | AB384702-1 g |
1-Chloro-3-phenoxypropan-2-ol; . |
4769-73-7 | 1g |
€704.00 | 2023-04-25 | ||
| eNovation Chemicals LLC | D752341-100mg |
1-chloro-3-phenoxypropan-2-ol |
4769-73-7 | 95% | 100mg |
$250 | 2023-09-01 | |
| Advanced ChemBlocks | O34043-250MG |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 97% | 250MG |
$165 | 2023-09-15 | |
| Advanced ChemBlocks | O34043-1G |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 97% | 1G |
$320 | 2023-09-15 | |
| Advanced ChemBlocks | O34043-5G |
1-Chloro-3-phenoxypropan-2-ol |
4769-73-7 | 97% | 5G |
$970 | 2023-09-15 |
1-Chloro-3-phenoxy-propan-2-ol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4769-73-7)1-Chloro-3-phenoxy-propan-2-ol
Order Number:A1160940
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:03
Price ($):417.0
Email:sales@amadischem.com
1-Chloro-3-phenoxy-propan-2-ol Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4769-73-7)1-Chloro-3-phenoxy-propan-2-ol
Purity:99%
Quantity:1g
Price ($):417.0